Cas no 1602828-02-3 (4-Amino-1-methoxybutan-2-one)

• Product Name: 4-Amino-1-methoxybutan-2-one
• CAS No: 1602828-02-3
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 5736004
• PubChem ID: 88031437
• Update Time: 2025-05-20

4-Amino-1-methoxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1827283
• 4-amino-1-methoxybutan-2-one
• 1602828-02-3
• SCHEMBL6703823
• 4-Amino-1-methoxybutan-2-one

• Inchi： 1S/C5H11NO2/c1-8-4-5(7)2-3-6/h2-4,6H2,1H3
• InChI Key： ZKAAOEDZFOQMGM-UHFFFAOYSA-N
• SMILES： O(C)CC(CCN)=O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 4-Amino-1-methoxybutan-2-one

Recent Advances in the Study of 4-Amino-1-methoxybutan-2-one (CAS: 1602828-02-3) in Chemical Biology and Pharmaceutical Research

4-Amino-1-methoxybutan-2-one (CAS: 1602828-02-3) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating key biological pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and therapeutic potential.

One of the most significant advancements in the study of 4-Amino-1-methoxybutan-2-one is its application in the synthesis of novel drug candidates. Researchers have successfully utilized this compound as a building block for the development of small-molecule inhibitors targeting enzymes involved in inflammatory and oncogenic pathways. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of selective kinase inhibitors, which showed promising activity in preclinical models of cancer.

In addition to its synthetic applications, 4-Amino-1-methoxybutan-2-one has been investigated for its direct biological effects. Preliminary studies suggest that it may interact with cellular redox systems, influencing oxidative stress responses. This property has sparked interest in its potential as a therapeutic agent for diseases characterized by oxidative damage, such as neurodegenerative disorders and cardiovascular diseases. However, further mechanistic studies are required to fully elucidate its mode of action and therapeutic window.

The chemical stability and reactivity of 4-Amino-1-methoxybutan-2-one have also been subjects of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and behavior under various conditions. These studies have provided valuable insights into its reactivity patterns, which are critical for optimizing its use in synthetic chemistry and drug development.

Despite these promising developments, challenges remain in the large-scale production and application of 4-Amino-1-methoxybutan-2-one. Issues such as yield optimization, purification methods, and scalability need to be addressed to facilitate its broader adoption in pharmaceutical research. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 4-Amino-1-methoxybutan-2-one (CAS: 1602828-02-3) represents a promising area of research in chemical biology and pharmaceutical sciences. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility and potential for future applications. Continued research efforts will be crucial to fully understand its biological effects and translate these findings into clinically relevant therapies.